Cas no 2580113-84-2 (2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid)
2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2580113-84-2
- 2-[(3R,4S)-1-[(benzyloxy)carbonyl]-3-cyclopropylpiperidin-4-yl]acetic acid
- EN300-27726151
- 2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid
-
- Inchi: 1S/C18H23NO4/c20-17(21)10-15-8-9-19(11-16(15)14-6-7-14)18(22)23-12-13-4-2-1-3-5-13/h1-5,14-16H,6-12H2,(H,20,21)/t15-,16+/m0/s1
- InChI Key: CCVLSZWRTUEXCW-JKSUJKDBSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1CC[C@@H](CC(=O)O)[C@H](C1)C1CC1)=O
Computed Properties
- Exact Mass: 317.16270821g/mol
- Monoisotopic Mass: 317.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 66.8Ų
2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27726151-1g |
2-[(3R,4S)-1-[(benzyloxy)carbonyl]-3-cyclopropylpiperidin-4-yl]acetic acid |
2580113-84-2 | 1g |
$2311.0 | 2023-09-10 | ||
| Enamine | EN300-27726151-5g |
2-[(3R,4S)-1-[(benzyloxy)carbonyl]-3-cyclopropylpiperidin-4-yl]acetic acid |
2580113-84-2 | 5g |
$6702.0 | 2023-09-10 | ||
| Enamine | EN300-27726151-10g |
2-[(3R,4S)-1-[(benzyloxy)carbonyl]-3-cyclopropylpiperidin-4-yl]acetic acid |
2580113-84-2 | 10g |
$9939.0 | 2023-09-10 | ||
| Enamine | EN300-27726151-0.05g |
2-[(3R,4S)-1-[(benzyloxy)carbonyl]-3-cyclopropylpiperidin-4-yl]acetic acid |
2580113-84-2 | 95.0% | 0.05g |
$1942.0 | 2025-03-19 | |
| Enamine | EN300-27726151-0.1g |
2-[(3R,4S)-1-[(benzyloxy)carbonyl]-3-cyclopropylpiperidin-4-yl]acetic acid |
2580113-84-2 | 95.0% | 0.1g |
$2034.0 | 2025-03-19 | |
| Enamine | EN300-27726151-0.25g |
2-[(3R,4S)-1-[(benzyloxy)carbonyl]-3-cyclopropylpiperidin-4-yl]acetic acid |
2580113-84-2 | 95.0% | 0.25g |
$2126.0 | 2025-03-19 | |
| Enamine | EN300-27726151-0.5g |
2-[(3R,4S)-1-[(benzyloxy)carbonyl]-3-cyclopropylpiperidin-4-yl]acetic acid |
2580113-84-2 | 95.0% | 0.5g |
$2219.0 | 2025-03-19 | |
| Enamine | EN300-27726151-1.0g |
2-[(3R,4S)-1-[(benzyloxy)carbonyl]-3-cyclopropylpiperidin-4-yl]acetic acid |
2580113-84-2 | 95.0% | 1.0g |
$2311.0 | 2025-03-19 | |
| Enamine | EN300-27726151-2.5g |
2-[(3R,4S)-1-[(benzyloxy)carbonyl]-3-cyclopropylpiperidin-4-yl]acetic acid |
2580113-84-2 | 95.0% | 2.5g |
$4530.0 | 2025-03-19 | |
| Enamine | EN300-27726151-5.0g |
2-[(3R,4S)-1-[(benzyloxy)carbonyl]-3-cyclopropylpiperidin-4-yl]acetic acid |
2580113-84-2 | 95.0% | 5.0g |
$6702.0 | 2025-03-19 |
2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid
Introduction to 2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid (CAS No. 2580113-84-2)
2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid, identified by its CAS number 2580113-84-2, is a meticulously designed compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex stereospecificity and structural motifs, which make it a promising candidate for further exploration in drug discovery and development. The presence of multiple chiral centers, as indicated by the (3R,4S) configuration, underscores the importance of stereochemical control in its synthesis and potential biological activity.
The structural framework of 2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid incorporates several key pharmacophoric elements that are widely recognized for their role in modulating biological pathways. The cyclopropyl group, a small yet potent structural unit, is known to enhance metabolic stability and binding affinity in many drug candidates. Additionally, the piperidine ring provides a favorable pharmacokinetic profile by contributing to solubility and oral bioavailability. The benzyloxy carbonyl (Boc) protecting group at the 1-position not only safeguards the amine functionality during synthetic manipulations but also suggests potential applications in peptide mimetics or enzyme inhibition studies.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies indicate that the stereochemistry of 2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid may play a crucial role in determining its efficacy and selectivity. For instance, the (3R,4S) configuration has been observed to influence binding affinity and receptor interactions in several therapeutic areas, including central nervous system (CNS) disorders and metabolic diseases. These findings align with the growing recognition of enantioselective drug design as a critical strategy in modern pharmaceutical development.
In the realm of medicinal chemistry, the synthesis of 2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid represents a testament to the ingenuity of synthetic methodologies. The construction of its stereocenters requires precise control over reaction conditions, often employing asymmetric synthesis techniques such as chiral auxiliaries or transition metal catalysis. The use of advanced synthetic strategies not only ensures high enantiomeric purity but also opens avenues for scalability and process optimization. Such methodologies are essential for translating promising hits into viable drug candidates that can progress through preclinical and clinical evaluations.
The potential applications of 2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid extend across multiple therapeutic domains. Preliminary investigations have highlighted its potential as a scaffold for developing treatments against neurological disorders, where modulation of neurotransmitter systems is key. Furthermore, its structural features may make it relevant in addressing metabolic syndromes by interacting with enzymes involved in glucose and lipid metabolism. As research continues to uncover new biological targets and mechanisms, compounds like 2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid are poised to play a pivotal role in shaping future therapeutic landscapes.
The integration of high-throughput screening (HTS) technologies has further accelerated the exploration of 2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid's pharmacological potential. By systematically evaluating its interactions with diverse biological assays, researchers can rapidly identify novel lead compounds or optimize existing ones for enhanced efficacy. This approach leverages the power of automation and data analytics to streamline the drug discovery process, reducing timelines and costs associated with traditional trial-and-error methods. The outcomes from such screens provide valuable insights into the compound's mechanism of action and guide subsequent structural modifications.
From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is paramount when handling 2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid throughout its lifecycle. This includes rigorous quality control measures during synthesis, purification, and storage to maintain consistency and purity standards. Documentation of synthetic routes and characterization data is essential for regulatory submissions and intellectual property protection. Collaborative efforts between synthetic chemists, biologists, and regulatory experts are crucial for navigating the complex landscape of pharmaceutical development.
The future prospects for 2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid are bright, driven by ongoing research initiatives aimed at expanding its therapeutic applications. Innovations in biocatalysis and green chemistry may offer sustainable alternatives for large-scale production, while advances in analytical techniques will enhance our ability to study its pharmacokinetics and toxicology profiles. As our understanding of disease mechanisms evolves, so too will our capacity to design molecules like 2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid that address unmet medical needs with precision.
2580113-84-2 (2-(3R,4S)-1-(benzyloxy)carbonyl-3-cyclopropylpiperidin-4-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)